Cas no 827308-12-3 (3-Pentanone, 2-[(phenylmethoxy)methoxy]-, (2R)-)
![3-Pentanone, 2-[(phenylmethoxy)methoxy]-, (2R)- structure](https://www.kuujia.com/scimg/cas/827308-12-3x500.png)
827308-12-3 structure
Product name:3-Pentanone, 2-[(phenylmethoxy)methoxy]-, (2R)-
3-Pentanone, 2-[(phenylmethoxy)methoxy]-, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pentanone, 2-[(phenylmethoxy)methoxy]-, (2R)-
- 827308-12-3
- (2R)-2-[(Benzyloxy)methoxy]pentan-3-one
- DTXSID80836925
-
- Inchi: InChI=1S/C13H18O3/c1-3-13(14)11(2)16-10-15-9-12-7-5-4-6-8-12/h4-8,11H,3,9-10H2,1-2H3/t11-/m1/s1
- InChI Key: SJLHIXVEWHCJOC-LLVKDONJSA-N
- SMILES: CCC(=O)C(C)OCOCC1=CC=CC=C1
Computed Properties
- Exact Mass: 222.125594432g/mol
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.5Ų
3-Pentanone, 2-[(phenylmethoxy)methoxy]-, (2R)- Related Literature
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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Aryya Ghosh,Anagha Karne,Sourav Pal,Nayana Vaval Phys. Chem. Chem. Phys., 2013,15, 17915-17921
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Junfeng Xie,Shuang Li,Xiaodong Zhang,Jiajia Zhang,Ruoxing Wang,Hao Zhang,Bicai Pan,Yi Xie Chem. Sci., 2014,5, 4615-4620
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Joseph R. Lovett,Matthew J. Derry,Pengcheng Yang,Fiona L. Hatton,Nicholas J. Warren,Patrick W. Fowler,Steven P. Armes Chem. Sci., 2018,9, 7138-7144
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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